Myxopyronin A Myxopyronin A Myxopyronin A is a bacterial RNA polymerase (RNAP) inhibitor.
Brand Name: Vulcanchem
CAS No.: 88192-98-7
VCID: VC0536525
InChI: InChI=1S/C23H31NO6/c1-6-9-15(2)11-12-17(4)21(26)20-18(25)14-19(30-22(20)27)16(3)10-7-8-13-24-23(28)29-5/h8,11-14,16,26H,6-7,9-10H2,1-5H3,(H,24,28)/b13-8+,15-11+,17-12+,21-20+/t16-/m1/s1
SMILES: O=C(OC)N/C=C/CC[C@H](C1=CC(/C(C(O1)=O)=C(O)/C(C)=C/C=C(C)/CCC)=O)C
Molecular Formula: C23H31NO6
Molecular Weight: 417.5

Myxopyronin A

CAS No.: 88192-98-7

Inhibitors

VCID: VC0536525

Molecular Formula: C23H31NO6

Molecular Weight: 417.5

Purity: >98% (or refer to the Certificate of Analysis)

Myxopyronin A - 88192-98-7

CAS No. 88192-98-7
Product Name Myxopyronin A
Molecular Formula C23H31NO6
Molecular Weight 417.5
IUPAC Name Methyl N-[(E,5R)-5-[(5E)-5-[(2E,4E)-1-hydroxy-2,5-dimethylocta-2,4-dienylidene]-4,6-dioxopyran-2-yl]hex-1-enyl]carbamate
Standard InChI InChI=1S/C23H31NO6/c1-6-9-15(2)11-12-17(4)21(26)20-18(25)14-19(30-22(20)27)16(3)10-7-8-13-24-23(28)29-5/h8,11-14,16,26H,6-7,9-10H2,1-5H3,(H,24,28)/b13-8+,15-11+,17-12+,21-20+/t16-/m1/s1
Standard InChIKey XIBGXHNKXPLLAN-YDDADCBQSA-N
SMILES O=C(OC)N/C=C/CC[C@H](C1=CC(/C(C(O1)=O)=C(O)/C(C)=C/C=C(C)/CCC)=O)C
Appearance Solid powder
Description Myxopyronin A is a bacterial RNA polymerase (RNAP) inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Myxopyronin A; Myxopyronin-A; Myx;
Reference 1: Molodtsov V, Fleming PR, Eyermann CJ, Ferguson AD, Foulk MA, McKinney DC, Masse CE, Buurman ET, Murakami KS. X-ray crystal structures of Escherichia coli RNA polymerase with switch region binding inhibitors enable rational design of squaramides with an improved fraction unbound to human plasma protein. J Med Chem. 2015 Apr 9;58(7):3156-71. doi: 10.1021/acs.jmedchem.5b00050. Epub 2015 Mar 23. PubMed PMID: 25798859; PubMed Central PMCID: PMC4658208.
2: Fruth M, Plaza A, Hinsberger S, Sahner JH, Haupenthal J, Bischoff M, Jansen R, Müller R, Hartmann RW. Binding mode characterization of novel RNA polymerase inhibitors using a combined biochemical and NMR approach. ACS Chem Biol. 2014 Nov 21;9(11):2656-63. doi: 10.1021/cb5005433. Epub 2014 Sep 26. PubMed PMID: 25207839.
3: Jeong YC, Bikadi Z, Hazai E, Moloney MG. A detailed study of antibacterial 3-acyltetramic acids and 3-acylpiperidine-2,4-diones. ChemMedChem. 2014 Aug;9(8):1826-37. doi: 10.1002/cmdc.201402093. Epub 2014 May 18. PubMed PMID: 24838989.
4: Sucipto H, Wenzel SC, Müller R. Exploring chemical diversity of α-pyrone antibiotics: molecular basis of myxopyronin biosynthesis. Chembiochem. 2013 Sep 2;14(13):1581-9. doi: 10.1002/cbic.201300289. Epub 2013 Aug 26. PubMed PMID: 23983106.
5: Haupenthal J, Hüsecken K, Negri M, Maurer CK, Hartmann RW. Influence of DNA template choice on transcription and inhibition of Escherichia coli RNA polymerase. Antimicrob Agents Chemother. 2012 Aug;56(8):4536-9. doi: 10.1128/AAC.00198-12. Epub 2012 Jun 4. PubMed PMID: 22664971; PubMed Central PMCID: PMC3421607.
6: Srivastava A, Talaue M, Liu S, Degen D, Ebright RY, Sineva E, Chakraborty A, Druzhinin SY, Chatterjee S, Mukhopadhyay J, Ebright YW, Zozula A, Shen J, Sengupta S, Niedfeldt RR, Xin C, Kaneko T, Irschik H, Jansen R, Donadio S, Connell N, Ebright RH. New target for inhibition of bacterial RNA polymerase: 'switch region'. Curr Opin Microbiol. 2011 Oct;14(5):532-43. doi: 10.1016/j.mib.2011.07.030. Epub 2011 Aug 19. Review. PubMed PMID: 21862392; PubMed Central PMCID: PMC3196380.
7: Haebich D, von Nussbaum F. Lost in transcription--inhibition of RNA polymerase. Angew Chem Int Ed Engl. 2009;48(19):3397-400. doi: 10.1002/anie.200900338. PubMed PMID: 19294713.
8: Tupin A, Gualtieri M, Brodolin K, Leonetti JP. Myxopyronin: a punch in the jaws of bacterial RNA polymerase. Future Microbiol. 2009 Mar;4(2):145-9. doi: 10.2217/17460913.4.2.145. PubMed PMID: 19257840.
9: Mukhopadhyay J, Das K, Ismail S, Koppstein D, Jang M, Hudson B, Sarafianos S, Tuske S, Patel J, Jansen R, Irschik H, Arnold E, Ebright RH. The RNA polymerase "switch region" is a target for inhibitors. Cell. 2008 Oct 17;135(2):295-307. doi: 10.1016/j.cell.2008.09.033. PubMed PMID: 18957204; PubMed Central PMCID: PMC2580802.
10: Irschik H, Gerth K, Höfle G, Kohl W, Reichenbach H. The myxopyronins, new inhibitors of bacterial RNA synthesis from Myxococcus fulvus (Myxobacterales). J Antibiot (Tokyo). 1983 Dec;36(12):1651-8. PubMed PMID: 6420386.
Last Modified Aug 20 2021
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